Cas no 380241-62-3 (4-Amino-5-iodo-2-methylbenzonitrile)

• Product Name: 4-Amino-5-iodo-2-methylbenzonitrile
• CAS No: 380241-62-3
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD09909324
• CID: 2187167
• PubChem ID: 11076112
• Update Time: 2025-04-21

4-Amino-5-iodo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-iodo-2-methylbenzonitrile
• SCHEMBL17679946
• AB3029
• 380241-62-3
• DTXSID40454381
• DB-262896
• MFCD09909324

• MDL： MFCD09909324
• Inchi： 1S/C8H7IN2/c1-5-2-8(11)7(9)3-6(5)4-10/h2-3H,11H2,1H3
• InChI Key： NHYCRHOIXAOPRF-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C)=CC=1N

Computed Properties

• Exact Mass: 257.96540Da
• Monoisotopic Mass: 257.96540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles